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Introduction

N-Nitroso-Vildagliptin is a nitrosamine impurity associated with Vildagliptin, an oral
hypoglycemic agent used in the management of type 2 diabetes. The presence of nitrosamine
impurities in pharmaceutical products has become a significant concern for regulatory bodies
worldwide due to their potential carcinogenic properties. This technical guide provides an in-
depth overview of the discovery, initial identification, and analytical methodologies for N-
Nitroso-Vildagliptin.

N-Nitroso-Vildagliptin is classified as a genotoxic impurity, and regulatory agencies such as
the European Medicines Agency (EMA) have recommended strict control over its levels in the
Vildagliptin drug substance.[1][2] This has necessitated the development of highly sensitive
analytical methods to detect and quantify this impurity at trace levels.

Formation Pathway

N-Nitroso-Vildagliptin is formed from the nitrosation of the secondary amine present in the
Vildagliptin molecule. This reaction can occur in the presence of nitrosating agents, such as
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nitrous acid, which can be formed from nitrites under acidic conditions. The presence of
residual nitrites in excipients, solvents, or from environmental sources can contribute to the
formation of this impurity during the manufacturing process or storage of the drug product.

The logical relationship for the formation of N-Nitroso-Vildagliptin can be visualized as
follows:
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Figure 1: Formation of N-Nitroso-Vildagliptin.

Synthesis and Characterization of the Reference
Standard

The availability of a well-characterized reference standard is crucial for the development and
validation of analytical methods for the detection and quantification of N-Nitroso-Vildagliptin.
The synthesis of N-Nitroso-Vildagliptin has been reported via the nitrosation of a Vildagliptin
amide intermediate under mild acidic conditions.[3]

The structural confirmation of the synthesized N-Nitroso-Vildagliptin is typically performed
using a combination of spectroscopic techniques:

e Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed information about the
molecular structure.

« Infrared (IR) Spectroscopy: Confirms the presence of the N-N=0O functional group.
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e Mass Spectrometry (MS): Determines the molecular weight and fragmentation pattern of the
molecule.

Analytical Methodologies for Identification and
Quantification

Due to the potential genotoxicity of N-Nitroso-Vildagliptin, highly sensitive and specific
analytical methods are required for its detection at trace levels in Vildagliptin drug substances
and products. Liquid Chromatography coupled with Mass Spectrometry (LC-MS) is the
technique of choice for this purpose.

Experimental Protocol: LC-MS/MS Method

A sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method has been
developed and validated for the quantification of N-Nitroso-Vildagliptin.[1][2]

Chromatographic Conditions:

 Instrumentation: High-Performance Liquid Chromatograph coupled to a Triple Quadrupole
Mass Spectrometer.

e Column: A suitable reversed-phase column, such as a C18 or phenyl-hexyl column.

* Mobile Phase: A gradient mixture of an aqueous buffer (e.g., ammonium formate or acetate)
and an organic solvent (e.g., methanol or acetonitrile).

o Flow Rate: Typically in the range of 0.2-0.5 mL/min.

o Column Temperature: Maintained at a constant temperature, for example, 40°C.

« Injection Volume: A small injection volume, typically 5-10 pL, is used.

Mass Spectrometric Conditions:

¢ lonization Source: Electrospray lonization (ESI) in positive ion mode is commonly used.

o Detection Mode: Multiple Reaction Monitoring (MRM) is employed for high selectivity and
sensitivity. This involves monitoring a specific precursor ion to product ion transition for N-
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Nitroso-Vildagliptin.

o Gas Temperatures and Flow Rates: Optimized to ensure efficient desolvation and ionization.
o Collision Energy: Optimized to achieve the desired fragmentation of the precursor ion.

The following diagram illustrates a general workflow for the LC-MS/MS analysis of N-Nitroso-

Vildagliptin:
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Figure 2: LC-MS/MS analysis workflow.
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Quantitative Data

The developed LC-MS/MS method has been validated to demonstrate its suitability for the
intended purpose. The following table summarizes the key quantitative parameters of a
reported method.[1][2]

Parameter Value

Limit of Detection (LOD) 0.44 ppm

Limit of Quantification (LOQ) 1.46 ppm

Recommended Limit by EMA 15 ppm
Conclusion

The discovery and identification of N-Nitroso-Vildagliptin as a potential impurity in Vildagliptin
highlights the importance of rigorous analytical monitoring and control throughout the
pharmaceutical manufacturing process. The development of sensitive and specific LC-MS/MS
methods is essential for ensuring that the levels of this genotoxic impurity are maintained below
the stringent regulatory limits. This technical guide provides a comprehensive overview of the
key aspects related to the discovery, formation, and analysis of N-Nitroso-Vildagliptin, serving
as a valuable resource for researchers and professionals in the pharmaceutical industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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